2-(4-chlorophenoxy)-2-methyl-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)propan-1-one hydrochloride

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]propan-1-one;hydrochloride
• InChI: InChI=1S/C18H23ClN4O2.ClH/c1-18(2,25-15-6-4-14(19)5-7-15)16(24)22-10-12-23(13-11-22)17-20-8-9-21(17)3;/h4-9H,10-13H2,1-3H3;1H
• InChI Key: OOMGVYUYBPCUGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCN(CC1)C2=NC=CN2C)OC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C18H24Cl2N4O2
• Molecular Weight: 399.3 g/mol
• CAS No.: 1185039-79-5

Description

2-(4-chlorophenoxy)-2-methyl-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)propan-1-one hydrochloride is a useful research compound. Its molecular formula is C18H24Cl2N4O2 and its molecular weight is 399.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Screening

This compound has been studied for its synthesis and biological activity. For example, J.V.Guna et al. (2009) synthesized a related compound with a piperazine structure and assessed its activity against bacteria and fungi, demonstrating moderate activity at certain concentrations J.V.Guna, V.N.Patolia, A.U.Patel, & D.M.Purohit (2009), Organic Chemistry: An Indian Journal.

Pharmaceutical Potential

In pharmaceutical research, related compounds have shown potential. For instance, K. Shibuya et al. (2018) identified a compound as an aqueous-soluble potent inhibitor with therapeutic potential for diseases involving overexpression of certain enzymes K. Shibuya, K. Kawamine, Chiyoka Ozaki, T. Ohgiya, T. Edano, Y. Yoshinaka, Y. Tsunenari (2018), Journal of medicinal chemistry.

Anti-Inflammatory Activity

Compounds with a similar structure have been synthesized and evaluated for anti-inflammatory activity. For instance, Aejaz Ahmed et al. (2017) synthesized novel compounds and tested them for in-vitro and in-vivo anti-inflammatory activities, finding significant results Aejaz Ahmed, K. Molvi, & G. J. Khan (2017), Asian Journal of Research in Chemistry.

Antimycobacterial Activity

A study by A. Jallapally et al. (2014) synthesized related compounds and screened them for antimycobacterial activity against Mycobacterium tuberculosis, finding potent agents with low toxicity profiles A. Jallapally, Dinesh Addla, P. Yogeeswari, D. Sriram, & S. Kantevari (2014), Bioorganic & medicinal chemistry letters.

Antifungal and Antibacterial Properties

Compounds with a similar chemical structure have been synthesized and evaluated for their antifungal and antibacterial properties. For example, Lin-Ling Gan et al. (2010) designed and synthesized a series of azole-containing piperazine derivatives, which showed moderate to significant antibacterial and antifungal activities in vitro Lin-Ling Gan, Bo Fang, & Cheng‐He Zhou (2010), Bulletin of The Korean Chemical Society.